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Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 303953-43-7
VCID: VC0459488
InChI: InChI=1S/C28H25N5O4/c1-35-19-8-9-24(36-2)21(12-19)25-23-14-33(27(34)37-15-18-6-4-3-5-7-18)11-10-20(23)22(13-29)26(32)28(25,16-30)17-31/h3-10,12,23,25H,11,14-15,32H2,1-2H3/t23-,25+/m0/s1
SMILES: COC1=CC(=C(C=C1)OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Molecular Formula: C28H25N5O4
Molecular Weight: 495.5g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 303953-43-7

Main Products

VCID: VC0459488

Molecular Formula: C28H25N5O4

Molecular Weight: 495.5g/mol

Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 303953-43-7

CAS No. 303953-43-7
Product Name Benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C28H25N5O4
Molecular Weight 495.5g/mol
IUPAC Name benzyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C28H25N5O4/c1-35-19-8-9-24(36-2)21(12-19)25-23-14-33(27(34)37-15-18-6-4-3-5-7-18)11-10-20(23)22(13-29)26(32)28(25,16-30)17-31/h3-10,12,23,25H,11,14-15,32H2,1-2H3/t23-,25+/m0/s1
Standard InChIKey DVWYJSIXLWHGSU-UKILVPOCSA-N
Isomeric SMILES COC1=CC(=C(C=C1)OC)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
SMILES COC1=CC(=C(C=C1)OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
Canonical SMILES COC1=CC(=C(C=C1)OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC4=CC=CC=C4
PubChem Compound 11838469
Last Modified Nov 11 2021
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